(5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C21H13Cl3N2O2S
• Molecular Weight: 463.8 g/mol
• IUPAC Name: (5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H13Cl3N2O2S/c1-11-8-13(3-6-16(11)23)25-21-26-20(27)19(29-21)10-14-4-7-18(28-14)15-5-2-12(22)9-17(15)24/h2-10H,1H3,(H,25,26,27)/b19-10+
• InChI Key: YZLZJZUFQDIGHG-VXLYETTFSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)NC2=NC(=O)/C(=C\C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl)/S2)Cl
• SMILES: CC1=C(C=CC(=C1)NC2=NC(=O)C(=CC3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl)S2)Cl

Description

(5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a thiazole derivative that exhibits a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of (5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one is not fully understood. However, studies have suggested that this compound acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the production of inflammatory cytokines, which are involved in the development of inflammatory diseases.
Biochemical and Physiological Effects:
(5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to exhibit anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, this compound has been reported to exhibit anti-oxidant properties, which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one is its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been extensively studied for its anti-cancer and anti-inflammatory properties, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one. One of the main areas of research is the development of new drugs based on this compound. Several studies have reported the potential applications of this compound in the treatment of cancer and inflammatory diseases, and further research is needed to develop more potent and selective drugs. In addition, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways. Finally, the development of new synthesis methods for this compound could lead to improved yields and purity, making it more accessible for scientific research.

Synthesis Methods

The synthesis of (5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one involves the reaction of 2-amino-4-chloro-3-methylphenol with 2,4-dichlorophenylacetic acid in the presence of thionyl chloride to yield the corresponding acid chloride. The acid chloride is then reacted with 2-amino-5-(2,4-dichlorophenyl)furan to give the desired product. This method has been reported in the literature and has been optimized for high yield and purity.

Scientific Research Applications

(5E)-2-(4-chloro-3-methylanilino)-5-[[5-(2,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has been reported to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs. In addition, this compound has been shown to exhibit anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.